3,8-Dibromo-6-chloroimidazo[1,2-a]pyridine
Overview
Description
3,8-Dibromo-6-chloroimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C7H3Br2ClN2 . It is used in organic syntheses and as pharmaceutical intermediates .
Molecular Structure Analysis
The molecular weight of this compound is approximately 310.4 . The structure includes a fused bicyclic 5,6 heterocycle .Scientific Research Applications
Chemical Synthesis and Cyclization
The synthesis of 3,8-Dibromo-6-chloroimidazo[1,2-a]pyridine and related compounds often involves cyclization reactions. Khlebnikov et al. (1991) studied the reaction of dihalocarbenes with 2-(benzylideneamino)pyridines, leading to the formation of various halogenated imidazo[1,2-a]pyridines through intramolecular cyclization (Khlebnikov, Kostik, & Kostikov, 1991).
Palladium-Catalyzed Alkenylation
Koubachi et al. (2008) presented a method for synthesizing 3-alkenylimidazo[1,2-a]pyridines using direct palladium-catalyzed C-H alkenylation. This study explored the scope and limitations of this method, highlighting its efficiency in synthesizing a variety of imidazo[1,2-a]pyridine derivatives, including those with a chloro substituent at the 6-position (Koubachi et al., 2008).
Synthesis of Chloroimidazo[4,5-c]pyridines
Rousseau and Robins (1965) developed a new route for synthesizing various chloroimidazo[4,5-c]pyridines, including 6-chloroimidazo[4,5-c]pyridine. This synthesis involved ring closure of Chloro-3,4-diaminopyridines, demonstrating a novel approach to accessing these compounds (Rousseau & Robins, 1965).
Nitroimidazo[1,2-a]pyridine Derivatives
Vanelle, Szabo, and Crozet (2008) explored the synthesis of 6,8-Dibromo-2-chloromethyl-3-nitroimidazo[1,2-a]pyridine, focusing on its reactivity under SRN1 reaction conditions. This study provided insights into the relative reactivities of different types of electrophile halides in such compounds (Vanelle, Szabo, & Crozet, 2008).
Coordination Polymers and Photoluminescent Properties
Yin et al. (2021) conducted a study involving the synthesis of coordination polymers using 6-(4-carboxyphenyl)-3-(2-chloroimidazo[1,2-a]pyridin-3-yl)picolinic acid. This research highlighted the impact of solvents and ligand substituent groups on the dimensional properties of these polymers, contributing to the understanding of their photoluminescent and magnetic properties (Yin, Li, Yan, & Yong, 2021).
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .
Mode of Action
The direct functionalization of imidazo[1,2-a]pyridines, a class of compounds to which it belongs, has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .
Result of Action
Imidazo[1,2-a]pyridines have been shown to have a wide range of applications in medicinal chemistry .
Properties
IUPAC Name |
3,8-dibromo-6-chloroimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Br2ClN2/c8-5-1-4(10)3-12-6(9)2-11-7(5)12/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZDRXEVTGWJNQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NC=C(N2C=C1Cl)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Br2ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30674753 | |
Record name | 3,8-Dibromo-6-chloroimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30674753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1072944-57-0 | |
Record name | 3,8-Dibromo-6-chloroimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30674753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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